Cas no 138642-92-9 ((2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid
• CAS No: 138642-92-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6419118
• PubChem ID: 118170442
• Update Time: 2025-07-14

(2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid
• 2-Propenoic acid, 3-(1-ethyl-1H-imidazol-4-yl)-
• SCHEMBL16831665
• SCHEMBL18187139
• EN300-1457217
• 138642-92-9

• Inchi： 1S/C8H10N2O2/c1-2-10-5-7(9-6-10)3-4-8(11)12/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： JTEKVNPVEQFGDB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CN(CC)C=N1

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 398.5±17.0 °C(Predicted)
• pka: 2.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid

Introduction to (2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic Acid (CAS No. 138642-92-9)

(2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid, identified by its CAS number 138642-92-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a conjugated enone system linked to an ethyl-imidazole moiety, has garnered attention due to its potential biological activities and structural properties that make it a valuable candidate for further investigation.

The structural framework of (2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid consists of a propenoic acid backbone with an ethyl-substituted imidazole ring at the third position. This unique configuration imparts distinct electronic and steric properties, which are critical in determining its reactivity and interaction with biological targets. The conjugated double bond system in the enone part of the molecule allows for significant π-electron delocalization, enhancing its potential as a ligand or pharmacophore in drug design.

In recent years, there has been growing interest in the development of heterocyclic compounds as therapeutic agents. The imidazole ring, a prominent feature in (2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid, is known for its versatility in medicinal chemistry. Imidazole derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition, receptor binding, and modulation of cellular signaling pathways. The presence of the ethyl group at the 1-position of the imidazole ring further modifies its electronic properties, potentially influencing its binding affinity and selectivity.

One of the most compelling aspects of (2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid is its potential as a precursor for more complex pharmacological entities. The enone group can undergo various chemical transformations, such as Michael additions, aldol reactions, and cycloadditions, which are widely employed in synthetic organic chemistry to construct intricate molecular architectures. These transformations can be leveraged to develop novel derivatives with enhanced biological activity or improved pharmacokinetic profiles.

Recent studies have highlighted the importance of understanding the SAR (Structure-Antiactivity Relationship) of heterocyclic compounds like (2E)-3-(1-ethyl-1H-imidazol-4-yl)prop-2-enoic acid. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are crucial for biological activity. For instance, alterations to the ethyl-imidazole moiety or the enone system can reveal how these changes affect interactions with target proteins or enzymes. Such information is invaluable for optimizing lead compounds into viable drug candidates.

The synthesis of (2E)-3-(1-ethyl-1H-imidazol-4-yprop=2=enoic acid presents an interesting challenge due to its conjugated system and functional groups. Advanced synthetic methodologies, such as cross-coupling reactions and transition metal catalysis, have been employed to construct this molecule efficiently. These techniques not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in pharmaceutical development.

In addition to its synthetic appeal, (2E)-3-(1ethyl=1H-imidazol=4-yprop=2=enoic acid has shown promise in preliminary biological assays. Early investigations suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. While these findings are preliminary and require further validation through more extensive studies, they underscore the compound's potential as a starting point for drug discovery efforts.

The role of computational chemistry in studying compounds like (2E)-3-(1ethyl=1H-imidazol=4-yprop=2=enoic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how these molecules might interact with biological targets at the atomic level. This approach can accelerate the drug discovery process by identifying promising candidates early on and minimizing costly experimental trials. Furthermore, computational methods can provide insights into the mechanism of action of potential drugs, which is essential for rational drug design.

The future directions for research on (2E)-3-(1ethyl=1H-imidazol=4-yprop=2=enoic acid are multifaceted. Further synthetic exploration could lead to new derivatives with tailored properties for specific therapeutic applications. Biological studies should focus on elucidating the precise mechanisms by which this compound exerts its effects and identifying any off-target interactions that might limit its clinical utility.

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